Cas no 1416351-75-1 (2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline)

• Product Name: 2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline
• CAS No: 1416351-75-1
• MF: C₁₃H₁₇F₃N₂O
• MW: 274.282093763351
• CID: 4597582
• Update Time: 2025-05-22

2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-4-(2-TRIFLUOROMETHYL-PIPERIDIN-1-YL)ANILINE
• 2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline

• Inchi： 1S/C13H17F3N2O/c1-19-11-8-9(5-6-10(11)17)18-7-3-2-4-12(18)13(14,15)16/h5-6,8,12H,2-4,7,17H2,1H3
• InChI Key： CWPDBGKORATZLE-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2CCCCC2C(F)(F)F)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Additional information on 2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline

2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline: A Comprehensive Overview

In the realm of organic chemistry, the compound 2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline (CAS No. 1416351-75-1) stands out as a fascinating molecule with diverse applications and intriguing properties. This compound is a derivative of aniline, featuring a methoxy group at the 2-position and a substituted piperidine ring at the 4-position. The presence of a trifluoromethyl group within the piperidine ring introduces unique electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline in various fields, including drug discovery, materials science, and catalysis. Its structure, which combines aromaticity with nitrogen-containing heterocycles, makes it an ideal candidate for exploring novel chemical reactions and molecular interactions. Researchers have been particularly interested in its ability to act as a precursor for more complex molecules, leveraging its functional groups for further derivatization.

The synthesis of 2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline involves a multi-step process that typically begins with the preparation of the piperidine derivative. The introduction of the trifluoromethyl group is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents employed. The final step involves coupling this intermediate with an aniline derivative to form the target compound. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a building block for pharmaceutical agents. The trifluoromethyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug development. Recent research has explored its use in designing inhibitors for various enzymes and receptors, showcasing its versatility in medicinal chemistry. For instance, studies have demonstrated that derivatives of this compound can modulate kinase activity, making them valuable leads for anti-cancer therapies.

Beyond pharmacology, 2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline has also found applications in materials science. Its aromaticity and nitrogen content make it suitable for use in organic electronics, where it can serve as a precursor for conducting polymers or semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its potential as a dopant in organic light-emitting diodes (OLEDs). These findings underscore its role as a versatile building block in advanced materials research.

In terms of environmental impact, there is growing interest in understanding the fate and toxicity of 2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline. As industries increasingly prioritize sustainability, assessing the biodegradability and ecotoxicity of such compounds becomes crucial. Recent studies have employed computational models to predict its environmental behavior, providing insights into its potential risks and mitigation strategies.

From a synthetic perspective, the compound's reactivity is influenced by both its electron-donating methoxy group and the electron-withdrawing trifluoromethyl group. This balance creates opportunities for selective reactivity in various chemical transformations. For example, researchers have exploited these properties to develop novel catalytic cycles and asymmetric synthesis methods, further expanding its utility in organic synthesis.

In conclusion, 2-Methoxy-4-(2-trifluoromethyl-piperidin-1-yl)aniline (CAS No. 1416351-75-1) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science, while ongoing research continues to uncover new avenues for its use. As advancements in synthetic methodology and computational modeling progress, this compound is poised to play an even greater role in shaping future innovations in chemistry.